Cas no 1707391-30-7 (3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid)

• Product Name: 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid
• CAS No: 1707391-30-7
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5715055
• PubChem ID: 97616631
• Update Time: 2026-03-11

3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0309797
• MFCD26381277
• 1707391-30-7
• 3-(2-Methoxyethoxy)cyclobutane-1-carboxylicacid
• 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid
• 3-(2-Methoxy-ethoxy)-cyclobutanecarboxylic acid
• PS-18126
• D84854
• Cyclobutanecarboxylic acid, 3-(2-methoxyethoxy)-

• Inchi： 1S/C8H14O4/c1-11-2-3-12-7-4-6(5-7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： MAOFXABJDLFHER-UHFFFAOYSA-N
• SMILES： O(CCOC)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid

Recent Advances in the Application of 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid (CAS: 1707391-30-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid (CAS: 1707391-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, highlighting its role in drug discovery, mechanism of action, and recent advancements in synthesis methodologies.

Recent studies have demonstrated that 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its cyclobutane ring, coupled with the methoxyethoxy side chain, provides a rigid yet flexible scaffold that can be functionalized to target specific biological pathways. Researchers have successfully incorporated this compound into the development of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One notable application of 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid is its use in the design of prodrugs. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a prodrug series utilizing this compound as a key building block. The prodrugs exhibited enhanced bioavailability and targeted release profiles, demonstrating the compound's potential in improving drug delivery systems. The study also highlighted the compound's stability under physiological conditions, making it an attractive candidate for further development.

In addition to its therapeutic potential, recent advancements in the synthetic routes for 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid have been reported. A team of researchers from MIT developed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity and yield. This breakthrough, published in Angewandte Chemie, addresses previous challenges in the large-scale production of the compound, paving the way for its broader application in pharmaceutical manufacturing.

Ongoing research is also exploring the compound's role in chemical biology. Preliminary data from a 2024 study suggest that 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid can modulate protein-protein interactions, offering a new avenue for the development of therapeutics targeting previously undruggable targets. These findings were presented at the recent American Chemical Society National Meeting and are currently under peer review.

In conclusion, 3-(2-Methoxyethoxy)cyclobutane-1-carboxylic acid (CAS: 1707391-30-7) represents a promising scaffold in modern drug discovery and chemical biology. Its versatility, combined with recent synthetic and application breakthroughs, positions it as a compound of significant interest for future research. Further studies are warranted to fully elucidate its therapeutic potential and optimize its use in clinical applications.